ethyl 2-amino-1-(4-ethylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate

• IUPAC Name: ethyl 2-amino-1-(4-ethylphenyl)pyrrolo[3,2-b]quinoxaline-3-carboxylate
• InChI: InChI=1S/C21H20N4O2/c1-3-13-9-11-14(12-10-13)25-19(22)17(21(26)27-4-2)18-20(25)24-16-8-6-5-7-15(16)23-18/h5-12H,3-4,22H2,1-2H3
• InChI Key: LFQZXLTXJGEAQS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2C(=C(C3=NC4=CC=CC=C4N=C32)C(=O)OCC)N
• Molecular Formula: C21H20N4O2
• Molecular Weight: 360.4 g/mol

Description

Ethyl 2-amino-1-(4-ethylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate, also known as EAPQ, is a heterocyclic compound that has been the focus of scientific research due to its potential therapeutic properties. EAPQ belongs to the class of pyrroloquinoxalines, which have been found to possess anticancer, antiviral, and antibacterial activities. In

Mechanism of Action

The mechanism of action of ethyl 2-amino-1-(4-ethylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate involves its interaction with DNA and RNA. ethyl 2-amino-1-(4-ethylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate has been found to intercalate into the DNA helix, causing structural changes that interfere with DNA replication and transcription. ethyl 2-amino-1-(4-ethylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate has also been shown to inhibit the activity of topoisomerases, enzymes that are involved in the regulation of DNA topology. By targeting these key processes, ethyl 2-amino-1-(4-ethylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate can induce cell death in cancer cells.
Biochemical and Physiological Effects
ethyl 2-amino-1-(4-ethylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate has been found to have a range of biochemical and physiological effects. In addition to its anticancer properties, ethyl 2-amino-1-(4-ethylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate has been shown to have anti-inflammatory and antioxidant activities. ethyl 2-amino-1-(4-ethylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate has also been found to inhibit the growth of bacteria and viruses, indicating its potential as an antimicrobial agent.

Advantages and Limitations for Lab Experiments

Ethyl 2-amino-1-(4-ethylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate has several advantages for use in lab experiments, including its high potency and specificity for cancer cells. ethyl 2-amino-1-(4-ethylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate has also been found to have low toxicity in normal cells, making it a promising candidate for cancer therapy. However, ethyl 2-amino-1-(4-ethylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate has some limitations, including its poor solubility in water and its instability under certain conditions. These factors can affect the reproducibility of experimental results and may limit the use of ethyl 2-amino-1-(4-ethylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate in certain applications.

Future Directions

There are several future directions for research on ethyl 2-amino-1-(4-ethylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate. One area of interest is the development of more efficient synthesis methods for ethyl 2-amino-1-(4-ethylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate, which could improve the yield and purity of the compound. Another area of research is the optimization of ethyl 2-amino-1-(4-ethylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate for use in combination therapy with other anticancer agents. Finally, further studies are needed to investigate the potential of ethyl 2-amino-1-(4-ethylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate for the treatment of other diseases, such as viral and bacterial infections.
Conclusion
In conclusion, ethyl 2-amino-1-(4-ethylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate is a heterocyclic compound with potential therapeutic properties, particularly as an anticancer agent. ethyl 2-amino-1-(4-ethylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate has been found to inhibit the growth of cancer cells by inducing apoptosis and interfering with DNA replication and transcription. ethyl 2-amino-1-(4-ethylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate also has antiviral and antibacterial activities and has been shown to have anti-inflammatory and antioxidant effects. While ethyl 2-amino-1-(4-ethylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate has some limitations, its high potency and specificity for cancer cells make it a promising candidate for cancer therapy. Further research is needed to optimize the synthesis and application of ethyl 2-amino-1-(4-ethylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate and to investigate its potential for the treatment of other diseases.

Synthesis Methods

Ethyl 2-amino-1-(4-ethylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate can be synthesized using a multistep reaction involving the condensation of 2-ethyl-4-nitroaniline with ethyl 2-bromoacetate, followed by reduction and cyclization using sodium hydride and trifluoroacetic acid. The final product is obtained by esterification of the carboxylic acid with ethanol. The synthesis of ethyl 2-amino-1-(4-ethylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate has been optimized to improve the yield and purity of the compound.

Scientific Research Applications

Ethyl 2-amino-1-(4-ethylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate has been investigated for its potential therapeutic properties, particularly as an anticancer agent. Studies have shown that ethyl 2-amino-1-(4-ethylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate can inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. ethyl 2-amino-1-(4-ethylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate has been found to induce apoptosis, or programmed cell death, in cancer cells by activating the caspase pathway. In addition to its anticancer properties, ethyl 2-amino-1-(4-ethylphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate has also been shown to have antiviral and antibacterial activities.